4-amino-6-chloro-5-fluoropyridine-3-carboxylic acid
Overview
Description
4-amino-6-chloro-5-fluoropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C6H4ClFN2O2 and its molecular weight is 190.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-6-chloro-5-fluoropyridine-3-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,6-dichloropyridine-3-carboxylic acid", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "sodium azide", "sodium hydride", "4-chloro-5-fluoro-2-nitroaniline", "palladium on carbon", "hydrogen gas", "concentrated hydrochloric acid", "sodium bicarbonate", "ethanol", "water" ], "Reaction": [ "Step 1: Conversion of 2,6-dichloropyridine-3-carboxylic acid to 2,6-dichloropyridine-3-carboxylic acid methyl ester using methanol and sulfuric acid.", "Step 2: Conversion of 2,6-dichloropyridine-3-carboxylic acid methyl ester to 2,6-dichloropyridine-3-carboxylic acid diazonium salt using sodium nitrite and hydrochloric acid.", "Step 3: Conversion of 2,6-dichloropyridine-3-carboxylic acid diazonium salt to 2,6-dichloropyridine-3-carboxylic acid azide using sodium azide.", "Step 4: Conversion of 2,6-dichloropyridine-3-carboxylic acid azide to 4-amino-6-chloro-5-fluoropyridine-3-carboxylic acid using sodium hydride and 4-chloro-5-fluoro-2-nitroaniline.", "Step 5: Reduction of 4-chloro-5-fluoro-2-nitroaniline to 4-chloro-5-fluoro-2-aminonitrobenzene using palladium on carbon and hydrogen gas.", "Step 6: Conversion of 4-chloro-5-fluoro-2-aminonitrobenzene to 4-chloro-5-fluoro-2-aminobenzoic acid using concentrated hydrochloric acid and sodium bicarbonate.", "Step 7: Conversion of 4-chloro-5-fluoro-2-aminobenzoic acid to 4-amino-6-chloro-5-fluoropyridine-3-carboxylic acid using sodium hydride and the intermediate from step 4.", "Step 8: Purification of the final product using ethanol and water." ] } | |
CAS No. |
2454491-15-5 |
Molecular Formula |
C6H4ClFN2O2 |
Molecular Weight |
190.6 |
Purity |
95 |
Origin of Product |
United States |
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